Cas no 945717-09-9 (2-Chloro-4-ethynylpyridine)

2-Chloro-4-ethynylpyridine structure

Product Name:2-Chloro-4-ethynylpyridine

CAS No:945717-09-9

MF:C₇H₄ClN

MW:137.566360473633

MDL:MFCD13189742

CID:838724

PubChem ID:23436831

Update Time:2024-10-25

2-Chloro-4-ethynylpyridine Chemical and Physical Properties

Names and Identifiers

- 2-chloro-4-ethynyl-Pyridine
- 2-Chloro-4-ethynylpyridine
- 4-ethynyl-2-chloropyridine
- DLEWWBKXDRBGRF-UHFFFAOYSA-N
- FCH1136760
- VP13675
- AB69028
- 2-Chloro-4-ethynylpyridine, AldrichCPR
- AX8170889
- W9694
- ST24027900
- 2-Chloro-4-ethynylpyridine (ACI)
- DS-11609
- EN300-1965223
- 945717-09-9
- CS-W021650
- DTXSID00634081
- SCHEMBL3243507
- J-508729
- MFCD13189742
- AKOS015851292
- DB-392953
- SY067198
- MDL： MFCD13189742
- Inchi： 1S/C7H4ClN/c1-2-6-3-4-9-7(8)5-6/h1,3-5H
- InChI Key： DLEWWBKXDRBGRF-UHFFFAOYSA-N
- SMILES： ClC1C=C(C#C)C=CN=1

Computed Properties

Exact Mass: 137.00300
Monoisotopic Mass: 137.0032268g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 135
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12.9
XLogP3: 2.1

Experimental Properties

Density: 1.23
Boiling Point: 223 ºC
Flash Point: 110 ºC
Refractive Index: 1.567
PSA: 12.89000
LogP: 1.71630

2-Chloro-4-ethynylpyridine Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280-P305+P351+P338
Hazard Category Code： 22
Hazardous Material Identification：
Storage Condition：Inert atmosphere,2-8°C

2-Chloro-4-ethynylpyridine Pricemore >>

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Chemenu	CM175970-1g	2-Chloro-4-ethynylpyridine	945717-09-9	98%	1g	$116	2021-08-05
Chemenu	CM175970-5g	2-Chloro-4-ethynylpyridine	945717-09-9	98%	5g	$373	2021-08-05
Chemenu	CM175970-10g	2-Chloro-4-ethynylpyridine	945717-09-9	98%	10g	$693	2021-08-05
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Chemenu	CM175970-5g	2-Chloro-4-ethynylpyridine	945717-09-9	98%	5g	$428	2022-06-09
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2-Chloro-4-ethynylpyridine Production Method

Production Method 1

499193-57-6

945717-09-9

Reaction Conditions

1.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; -78 °C; 45 min, 0 °C

Reference

: Preparation of N-benzyl benzamides, pyridinecarboxamides and pyrimidinecarboxamides as cholesteryl ester transfer protein (CETP) inhibitors for the treatment of dyslipidemia

, United States, , ,

Production Method 2

499193-57-6

945717-09-9

Reaction Conditions

1.1 Reagents: Potassium fluoride Solvents: Methanol ; 1 h, rt
1.2 Solvents: Water ; rt

Reference

: Preparation of cyclohexanecarboxamide derivatives as farnesoid X receptor agonists and uses thereof

, World Intellectual Property Organization, , ,

Production Method 3

499193-57-6

945717-09-9

Reaction Conditions

1.1 Reagents: Potassium fluoride , 18-Crown-6 Solvents: Dichloromethane ; 5 h, rt

Reference

: Visible-light-induced synthesis of a variety of trifluoromethylated alkenes from potassium vinyltrifluoroborates by photoredox catalysis

Yasu, Yusuke; Koike, Takashi; Akita, Munetaka, Chemical Communications (Cambridge, 2013, 49(20), 2037-2039

Production Method 4

499193-57-6

945717-09-9

Reaction Conditions

1.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; -78 °C; 45 min, 0 °C

Reference

: Anthranilamide/2-amino-heteroarenecarboxamide derivatives as CETP inhibitors and their preparation

, World Intellectual Property Organization, , ,

Production Method 5

499193-57-6

945717-09-9

Reaction Conditions

1.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran , Water ; 3 min, rt

Reference

: Preparation of pyrazole derivatives as mGlu5 antagonists

, World Intellectual Property Organization, , ,

Production Method 6

499193-57-6

945717-09-9

Reaction Conditions

1.1 Reagents: Potassium fluoride Solvents: Methanol ; 3 h, rt

Reference

: Rational Design of 4-Aryl-1,2,3-Triazoles for Indoleamine 2,3-Dioxygenase 1 Inhibition

Rohrig, Ute F.; Majjigapu, Somi Reddy; Grosdidier, Aurelien; Bron, Sylvian; Stroobant, Vincent; et al, Journal of Medicinal Chemistry, 2012, 55(11), 5270-5290